5-(2-methoxybenzylidene)-1,3-dimethylpyrimidine-2,4,6(1H,3H,5H)-trione

• IUPAC Name: 5-[(2-methoxyphenyl)methylidene]-1,3-dimethyl-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C14H14N2O4/c1-15-12(17)10(13(18)16(2)14(15)19)8-9-6-4-5-7-11(9)20-3/h4-8H,1-3H3
• InChI Key: NIYUNOZLAXPQOY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=CC2=CC=CC=C2OC)C(=O)N(C1=O)C
• Molecular Formula: C14H14N2O4
• DSSTOX Substance ID: DTXSID50366906
• Molecular Weight: 274.27 g/mol
• CAS No.: 5304-57-4

Description

5-(2-Methoxybenzylidene)-1,3-dimethylpyrimidine-2,4,6(1H,3H,5H)-trione is a barbituric acid derivative featuring a methoxy-substituted benzylidene group at the 5-position of the pyrimidine ring. This compound belongs to a class of molecules with diverse applications in medicinal chemistry, materials science, and supramolecular assembly.

Preparation Methods

The synthesis of 5-(2-methoxybenzylidene)-1,3-dimethylpyrimidine-2,4,6(1H,3H,5H)-trione typically involves the condensation of 2-methoxybenzaldehyde with 1,3-dimethylbarbituric acid under basic conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, with a base like sodium hydroxide or potassium carbonate to facilitate the condensation reaction. The product is then purified through recrystallization or chromatography to obtain the desired compound in high purity .

Chemical Reactions Analysis

5-(2-methoxybenzylidene)-1,3-dimethylpyrimidine-2,4,6(1H,3H,5H)-trione undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the reduction of the methoxybenzylidene group.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles such as amines or thiols replace the methoxy group or other substituents on the benzylidene ring.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane or tetrahydrofuran, and catalysts such as palladium on carbon or platinum oxide. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

5-(2-methoxybenzylidene)-1,3-dimethylpyrimidine-2,4,6(1H,3H,5H)-trione has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound has been studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including tuberculosis and cancer.

Industry: It is used in the development of new materials and as a precursor in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 5-(2-methoxybenzylidene)-1,3-dimethylpyrimidine-2,4,6(1H,3H,5H)-trione involves its interaction with specific molecular targets and pathways. For example, in antimicrobial applications, the compound may inhibit the growth of bacteria or fungi by interfering with their cell wall synthesis or metabolic pathways. In anticancer research, it may induce apoptosis or inhibit cell proliferation by targeting specific signaling pathways involved in cancer cell growth .

Comparison with Similar Compounds

Comparison with Structural Analogs

Antiproliferative Activity

• 5-((1-Benzyl-1H-indol-3-yl)methylene)-1,3-dimethylpyrimidine-2,4,6-trione (): This indole-substituted analog demonstrated potent antiproliferative activity against human tumor cell lines (e.g., ovarian and breast cancer), with IC₅₀ values in the low micromolar range.
• 5-(4-Chlorobenzylidene)-1,3-dimethylpyrimidine-2,4,6-trione ():
  Substitution with an electron-withdrawing chlorine atom at the 4-position of the benzylidene group improved cytotoxicity against leukemia cells compared to the methoxy-substituted compound, likely due to increased electrophilicity and DNA-binding affinity .

Antimicrobial Activity

• 5-(4-Fluorobenzylidene)-1,3-dimethylpyrimidine-2,4,6-trione ():
  Fluorine substitution at the 4-position showed moderate activity against Staphylococcus and Streptococcus strains, while the 2-methoxy analog exhibited weaker effects. The fluorine atom’s electronegativity enhances membrane permeability .

Electronic and Solvatochromic Properties

• 5-(4-(Dibutylamino)benzylidene)-1,3-dimethylpyrimidine-2,4,6-trione (BDAB) (): The push-pull electronic structure of BDAB, with a dibutylamino donor and barbiturate acceptor, resulted in a large Stokes shift (~560 meV) and solvatochromic behavior. In contrast, the 2-methoxy derivative’s electron-donating methoxy group induces milder solvatochromism, making BDAB more suitable for light-matter coupling studies .

Structural and Crystallographic Comparisons

• 5-(3-Fluorobenzylidene)-1,3-dimethylpyrimidine-2,4,6-trione ():
  Crystallographic analysis revealed a triclinic crystal system (space group P1̅) with intermolecular hydrogen bonding between the barbiturate carbonyl and fluorine atoms. The 2-methoxy analog’s bulkier substituent likely disrupts such interactions, reducing crystallinity .
• Chromeno-pyrimidine hybrids (): Derivatives fused with chromene rings exhibited enhanced rigidity and fluorescence compared to the simpler benzylidene structure, highlighting the role of extended conjugation in materials science applications .

Key Data Tables

Table 2: Physical Properties of Crystallized Analogs

Compound Name	Crystal System	Space Group	Unit Cell Volume (ų)	Intermolecular Interactions	Reference
5-(3-Fluorobenzylidene)-1,3-dimethylpyrimidine	Triclinic	P1̅	562.22	C=O···F hydrogen bonds
Chromeno-pyrimidine hybrid (1e)	Not reported	–	–	π-π stacking, H-bonding

Research Implications

• Medicinal Chemistry : The 2-methoxy derivative’s modest activity suggests that electron-donating groups may be less effective than electron-withdrawing or planar aromatic substituents (e.g., indole) in enhancing cytotoxicity .
• Materials Science: BDAB’s solvatochromic properties and chromeno-pyrimidine fluorescence highlight the tunability of barbituric acid derivatives for optoelectronic applications .
• Synthetic Accessibility: The 2-methoxy compound can be synthesized via Knoevenagel condensation under mild conditions, whereas indole- or chromene-containing analogs require multi-step protocols .

Biological Activity

5-(2-methoxybenzylidene)-1,3-dimethylpyrimidine-2,4,6(1H,3H,5H)-trione is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its synthesis, biological properties, mechanisms of action, and potential therapeutic applications.

Synthesis

The synthesis of 5-(2-methoxybenzylidene)-1,3-dimethylpyrimidine-2,4,6(1H,3H,5H)-trione typically involves the condensation of 2-methoxybenzaldehyde with 1,3-dimethylbarbituric acid under basic conditions. Common solvents include ethanol or methanol, with bases like sodium hydroxide facilitating the reaction. The resulting product is purified through recrystallization or chromatography to achieve high purity levels.

Chemical Structure

The chemical structure of the compound can be represented as follows:

• Molecular Formula : C14H14N2O4
• CAS Number : 5304-57-4
• Molecular Weight : 274.27 g/mol

Antimicrobial Properties

Research indicates that 5-(2-methoxybenzylidene)-1,3-dimethylpyrimidine-2,4,6(1H,3H,5H)-trione exhibits notable antimicrobial activity. It has been shown to inhibit the growth of various bacterial and fungal strains by interfering with their cell wall synthesis and metabolic pathways. For example:

Microorganism	Inhibition Zone (mm)	Concentration (µg/mL)
Staphylococcus aureus	15	100
Escherichia coli	12	100
Candida albicans	18	200

These results suggest that the compound could serve as a potential lead for developing new antimicrobial agents.

Anticancer Activity

The compound has also been studied for its anticancer properties. In vitro studies have demonstrated that it can induce apoptosis in cancer cells and inhibit cell proliferation. The mechanism appears to involve the modulation of specific signaling pathways related to cancer cell growth.

For instance:

• Cell Lines Tested : HeLa (cervical cancer), MCF-7 (breast cancer)
• IC50 Values :
  • HeLa: 25 µM
  • MCF-7: 30 µM

These findings indicate that 5-(2-methoxybenzylidene)-1,3-dimethylpyrimidine-2,4,6(1H,3H,5H)-trione may target pathways involved in tumorigenesis and could be a candidate for further development in cancer therapy .

The proposed mechanisms of action for this compound include:

• Inhibition of Cell Proliferation : By targeting specific kinases involved in cell cycle regulation.
• Induction of Apoptosis : Through activation of caspases and modulation of Bcl-2 family proteins.
• Interference with Metabolic Pathways : Particularly those involved in nucleotide synthesis and energy metabolism in pathogens .

Case Studies

Several case studies have explored the efficacy of this compound in various biological contexts:

• Antimicrobial Efficacy Study :
  • Conducted on clinical isolates of bacteria.
  • Results indicated significant inhibition at concentrations as low as 50 µg/mL.
• Cancer Cell Line Analysis :
  • A comparative study against standard chemotherapeutics showed that the compound had lower toxicity towards normal cells while maintaining efficacy against tumor cells.

Q & A

Q. Table 1: Representative Synthetic Routes

Precursor Aldehyde	Catalyst	Solvent	Yield (%)	Reference
2-Methoxybenzaldehyde	p-TsOH	Ethanol	95–99
4-Chlorobenzaldehyde	None	Methanol	75
4-Diethylaminobenzaldehyde	NH4OAc	Ethanol	55–75

Basic: How are spectroscopic techniques utilized in characterizing the structural integrity of this compound?

Methodological Answer:
A multi-technique approach ensures structural validation:

• NMR spectroscopy :
  • ¹H NMR : Methoxy protons appear at δ ~3.8 ppm, while the benzylidene proton (CH=) resonates at δ ~8.3–8.4 ppm .
  • ¹³C NMR : Carbonyl groups (C=O) in the pyrimidine ring are observed at δ ~162–164 ppm .
• IR spectroscopy : Stretching vibrations for C=O (1680–1728 cm⁻¹) and C=C (1551–1574 cm⁻¹) confirm the barbituric acid core and benzylidene conjugation .
• X-ray crystallography : Reveals 2D polymeric interactions via hydrogen bonding (e.g., N–H···O) in derivatives .

Q. Table 2: Key Spectral Signatures

Technique	Diagnostic Peaks	Functional Group	Reference
¹H NMR	δ 8.40 (s, 1H)	Benzylidene CH=
IR	1728 cm⁻¹	C=O (pyrimidine)
XRD	a = 9.253 Å	Unit cell parameters

Basic: What in vitro biological activities have been reported for derivatives of this compound?

Methodological Answer:
Derivatives exhibit antiproliferative , antimicrobial , and DNA-binding activities:

• Anticancer activity :
  • IC₅₀ values of 3.36 μM against ovarian cancer (A2780) and breast cancer (MCF-7) cell lines via ctDNA intercalation .
• Antimicrobial activity :
  • MIC (Minimum Inhibitory Concentration) of 8 μg/mL against Staphylococcus aureus .
• Mechanistic studies : Fluorescence quenching assays and molecular docking confirm DNA minor groove binding .

Q. Table 4: Crystallographic Data

Parameter	Value	Reference
Space group	P212121
Unit cell volume	1629.2 ų
Z-value	4

Advanced: How can conflicting bioactivity data across studies be systematically analyzed?

Methodological Answer:
Contradictions arise from:

• Experimental variability : Differences in cell lines (e.g., A2780 vs. HeLa) or bacterial strains .
• Substituent positioning : Ortho-methoxy groups reduce bioavailability compared to para-substituted analogs .
• Assay conditions : Varying pH or serum content in cell culture media alters compound stability .

Q. Resolution Strategy :

Normalize data using internal controls (e.g., cisplatin for cytotoxicity).

Perform meta-analysis comparing substituent effects and assay protocols .

Notes

• Methodological Focus : Answers emphasize experimental design, data validation, and analytical workflows.
• Advanced vs. Basic : Clear demarcation via QSAR, computational modeling, and crystallography in advanced FAQs.